Cas no 53623-37-3 (4-(4-ethoxyphenyl)-4-oxobutanoic acid)

• Product Name: 4-(4-ethoxyphenyl)-4-oxobutanoic acid
• CAS No: 53623-37-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00100659
• CID: 89769
• PubChem ID: 725709
• Update Time: 2025-10-28

4-(4-ethoxyphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-4-oxobutanoic acid
• 3-(4-Ethoxybenzoyl)propionic acid
• 3-(p-Ethoxy-benzoyl)-propionsaeure
• 3-<4-Aethoxy-benzoyl>-propionsaeure
• 4-(4-Aethoxy-phenyl)-4-oxo-buttersaeure
• 4-(4-ethoxy-phenyl)-4-oxo-butyric acid
• 4-oxo-4-(4-ethoxyphenyl)butanoic acid
• CS-0309227
• AKOS000200526
• CHEMBL1742087
• 4-(4-ethoxyphenyl)-4-oxo-butanoate
• MLS000550850
• SR-01000513151-1
• SCHEMBL4262518
• DTXSID50352400
• STK202165
• HMS547F01
• BB 0221115
• Oprea1_267646
• A829691
• SR-01000513151
• MFCD00100659
• EN300-17021
• J-513495
• PS-4195
• SMR000144978
• FT-0616618
• Benzenebutanoic acid, 4-ethoxy-.gamma.-oxo-
• 4-(4-Ethoxyphenyl)-4-oxobutyric acid
• Maybridge1_002047
• CHEBI:167786
• N-HYDROXY-N-PYRIMIDIN-2-YLIMINOFORMAMIDE
• HMS2455P11
• 53623-37-3
• NS00016660
• DB-021652
• G70568

• MDL： MFCD00100659
• Inchi： 1S/C12H14O4/c1-2-16-10-5-3-9(4-6-10)11(13)7-8-12(14)15/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： HXMFVOXVXQBEEJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 221.081384
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 136 °C
• Boiling Point: 426.7±25.0 °C at 760 mmHg
• Flash Point: 166.6±16.7 °C
• PSA: 63.60000
• LogP: 2.13280
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-ethoxyphenyl)-4-oxobutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-ethoxyphenyl)-4-oxobutanoic acid

Research Brief on 4-(4-ethoxyphenyl)-4-oxobutanoic acid (CAS: 53623-37-3): Recent Advances and Applications

4-(4-ethoxyphenyl)-4-oxobutanoic acid (CAS: 53623-37-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

Recent literature has explored the synthetic routes for 4-(4-ethoxyphenyl)-4-oxobutanoic acid, with an emphasis on green chemistry approaches to improve yield and reduce environmental impact. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium nanoparticles, achieving a 92% yield under mild conditions. This advancement is particularly relevant for scalable production in pharmaceutical manufacturing.

In terms of pharmacological activity, 4-(4-ethoxyphenyl)-4-oxobutanoic acid has shown promise as an anti-inflammatory agent. A preclinical study in the European Journal of Pharmacology (2024) reported its ability to inhibit NF-κB signaling, a key pathway in chronic inflammation. The compound exhibited a dose-dependent reduction in pro-inflammatory cytokines, suggesting potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in cancer research. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) identified 4-(4-ethoxyphenyl)-4-oxobutanoic acid as a precursor for developing novel histone deacetylase (HDAC) inhibitors. These inhibitors are a promising class of anticancer agents, and the study highlighted the compound's favorable pharmacokinetic profile in mouse models.

Furthermore, computational studies have provided insights into the molecular interactions of 4-(4-ethoxyphenyl)-4-oxobutanoic acid with biological targets. Molecular docking simulations revealed strong binding affinities for several enzymes involved in metabolic disorders, positioning the compound as a potential lead for developing new therapies for diabetes and obesity.

In conclusion, 4-(4-ethoxyphenyl)-4-oxobutanoic acid (CAS: 53623-37-3) continues to be a compound of high interest in chemical biology and pharmaceutical research. Its versatile applications, from anti-inflammatory agents to anticancer precursors, underscore its potential in drug discovery. Future research should focus on optimizing its synthetic pathways and exploring its therapeutic efficacy in clinical settings.